2-({[4-(acetylamino)phenyl]sulfonyl}amino)butanoic acid

• IUPAC Name: 2-[(4-acetamidophenyl)sulfonylamino]butanoic acid
• InChI: InChI=1S/C12H16N2O5S/c1-3-11(12(16)17)14-20(18,19)10-6-4-9(5-7-10)13-8(2)15/h4-7,11,14H,3H2,1-2H3,(H,13,15)(H,16,17)
• InChI Key: DERCDELOZKOELA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C
• Molecular Formula: C12H16N2O5S
• Molecular Weight: 300.33 g/mol

Description

2-({[4-(acetylamino)phenyl]sulfonyl}amino)butanoic acid, also known as N-(4-acetamidophenylsulfonyl)-L-aspartic acid, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is a derivative of aspartic acid and contains a sulfonamide and an amide functional group.

Mechanism of Action

The mechanism of action of 2-({[4-(acetylamino)phenyl]sulfonyl}amino)butanoic acid involves its ability to inhibit the enzyme carbonic anhydrase. This enzyme is involved in the conversion of carbon dioxide and water to bicarbonate and protons. By inhibiting this enzyme, the compound can disrupt the acid-base balance in the body, which can have therapeutic effects in certain diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-({[4-(acetylamino)phenyl]sulfonyl}amino)butanoic acid are related to its ability to inhibit carbonic anhydrase. This inhibition can lead to a decrease in the production of bicarbonate and an increase in the production of carbon dioxide and protons. These changes can have therapeutic effects in diseases such as cancer and diabetes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-({[4-(acetylamino)phenyl]sulfonyl}amino)butanoic acid in lab experiments include its ability to inhibit carbonic anhydrase, which can be useful in studying the role of this enzyme in various physiological processes. The compound is also relatively easy to synthesize and purify. However, there are also limitations to using this compound in lab experiments. For example, its effects on other enzymes and physiological processes may need to be taken into account when interpreting results.

Future Directions

There are several future directions for research on 2-({[4-(acetylamino)phenyl]sulfonyl}amino)butanoic acid. One direction is to further investigate its potential as a therapeutic agent for the treatment of diseases such as cancer and diabetes. Another direction is to study its effects on other enzymes and physiological processes in the body. Additionally, the compound could be modified to improve its potency and selectivity as an inhibitor of carbonic anhydrase.

Synthesis Methods

The synthesis of 2-({[4-(acetylamino)phenyl]sulfonyl}amino)butanoic acid involves the reaction of 2-({[4-(acetylamino)phenyl]sulfonyl}amino)butanoic acid(4-aminophenyl)sulfonyl-L-aspartic acid with acetic anhydride. The reaction takes place in the presence of a catalyst and yields the desired product. The purity of the compound can be increased by recrystallization.

Scientific Research Applications

2-({[4-(acetylamino)phenyl]sulfonyl}amino)butanoic acid has been used in various scientific research studies. It has been studied for its potential as an inhibitor of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. The compound has also been studied for its potential as a therapeutic agent for the treatment of diseases such as cancer and diabetes.